Cas no 886363-13-9 (3'-Acetyl-biphenyl-3-acetic Acid)

3'-Acetyl-biphenyl-3-acetic Acid Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 3'-acetyl-
• 3-Biphenyl-3'-acetyl-acetic acid
• SCHEMBL13802500
• MFCD03839960
• (3'-Acetyl-biphenyl-3-yl)-acetic acid;3-BIPHENYL-3'-ACETYL-ACETIC ACID
• (3'-Acetyl[1,1'-biphenyl]-3-yl)acetic acid
• CS-0171639
• 3-BIPHENYL-3-ACETYL-ACETICACID
• 2-(3'-Acetyl-[1,1'-biphenyl]-3-yl)aceticacid
• DTXSID50654118
• 3'-acetyl-biphenyl-3-acetic acid
• (3'-acetyl-biphenyl-3-yl)-acetic acid
• (3'-acetyl-biphenyl-3-yl)acetic acid
• 2-{3'-acetyl-[1,1'-biphenyl]-3-yl}acetic acid
• 3-Biphenyl-3'-acetylacetic acid
• 2-[3-(3-acetylphenyl)phenyl]acetic acid
• 886363-13-9
• 2-(3'-Acetyl-[1,1'-biphenyl]-3-yl)acetic acid
• +Expand

• MDL： MFCD03839960
• InChIKey： XHXUYPFXMBYHNO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O3/c1-11(17)13-5-3-7-15(10-13)14-6-2-4-12(8-14)9-16(18)19/h2-8,10H,9H2,1H3,(H,18,19)
• SMILES： CC(=O)C1=CC(=CC=C1)C2=CC=CC(=C2)CC(=O)O

Computed Properties

• Exact Mass: 254.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 254.094294304g/mol
• Heavy Atom Count: 19
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid